ethyl {3-[(Z)-(3-oxo-1-benzothiophen-2(3H)-ylidene)methyl]-1H-indol-1-yl}acetate

• Molecular Formula: C21H17NO3S
• Molecular Weight: 363.4 g/mol
• IUPAC Name: ethyl 2-[3-[(Z)-(3-oxo-1-benzothiophen-2-ylidene)methyl]indol-1-yl]acetate
• InChI: InChI=1S/C21H17NO3S/c1-2-25-20(23)13-22-12-14(15-7-3-5-9-17(15)22)11-19-21(24)16-8-4-6-10-18(16)26-19/h3-12H,2,13H2,1H3/b19-11-
• InChI Key: JANCWSZWBVZNEV-ODLFYWEKSA-N
• Isomeric SMILES: CCOC(=O)CN1C=C(C2=CC=CC=C21)/C=C\3/C(=O)C4=CC=CC=C4S3
• SMILES: CCOC(=O)CN1C=C(C2=CC=CC=C21)C=C3C(=O)C4=CC=CC=C4S3

Description

Ethyl {3-[(Z)-(3-oxo-1-benzothiophen-2(3H)-ylidene)methyl]-1H-indol-1-yl}acetate, also known as ETAA, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications.

Scientific Research Applications

Ethyl {3-[(Z)-(3-oxo-1-benzothiophen-2(3H)-ylidene)methyl]-1H-indol-1-yl}acetate has been shown to have potential therapeutic applications in various fields of research. It has been studied for its anti-inflammatory, anti-cancer, and anti-viral properties. This compound has also been investigated for its potential use in treating neurodegenerative diseases, such as Alzheimer's and Parkinson's.

Mechanism of Action

Ethyl {3-[(Z)-(3-oxo-1-benzothiophen-2(3H)-ylidene)methyl]-1H-indol-1-yl}acetate's mechanism of action is not fully understood, but it is believed to act on multiple pathways within cells. It has been shown to inhibit the activity of enzymes involved in inflammation and cancer progression. Additionally, this compound has been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
In vitro studies have shown that this compound can inhibit the growth of cancer cells, reduce inflammation, and modulate the immune response. This compound has also been found to have neuroprotective effects, potentially reducing the risk of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of ethyl {3-[(Z)-(3-oxo-1-benzothiophen-2(3H)-ylidene)methyl]-1H-indol-1-yl}acetate is its potential as a multi-targeted therapeutic agent, with effects on multiple pathways within cells. However, its complex synthesis method and limited availability may pose challenges for researchers.

Future Directions

Future research on ethyl {3-[(Z)-(3-oxo-1-benzothiophen-2(3H)-ylidene)methyl]-1H-indol-1-yl}acetate could focus on further elucidating its mechanism of action, as well as exploring its potential therapeutic applications in various diseases. Additionally, studies could investigate ways to optimize its synthesis method and improve its bioavailability. Overall, this compound shows promise as a potential therapeutic agent, and further research could lead to important discoveries in the field of medicine.

Synthesis Methods

Ethyl {3-[(Z)-(3-oxo-1-benzothiophen-2(3H)-ylidene)methyl]-1H-indol-1-yl}acetate can be synthesized through a multi-step process involving the reaction of indole-3-acetic acid with benzothiophene-2-carboxylic acid, followed by the addition of ethyl chloroacetate and subsequent cyclization. The final product is obtained after purification through column chromatography.